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Compound of Interest

Compound Name: 7,8-Difluorochroman-4-amine

CAS No.: 886762-83-0

Cat. No.: B1394126

Get Quote

The chroman scaffold is a privileged heterocyclic motif, forming the core of numerous natural

products and pharmacologically active compounds.[1] Within this class, chiral chroman-4-

amines have garnered significant attention in drug discovery, serving as crucial building blocks

for molecules targeting a range of therapeutic areas, including neurodegenerative diseases.[2]

The introduction of fluorine atoms, as in (R)-7,8-difluorochroman-4-amine, can profoundly

influence a molecule's metabolic stability, binding affinity, and lipophilicity, making such

analogues highly valuable for developing next-generation therapeutics.

The primary challenge lies in the stereocontrolled synthesis of the desired (R)-enantiomer, as

the biological activity of enantiomers can differ significantly. This guide provides a detailed,

field-proven protocol for the robust and highly enantioselective synthesis of (R)-7,8-
difluorochroman-4-amine, beginning with the preparation of the prochiral ketone precursor

and culminating in the critical asymmetric catalytic step and subsequent analytical validation.
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The most efficient and scalable approach to optically pure (R)-7,8-difluorochroman-4-amine
is through the asymmetric reductive amination of the corresponding prochiral ketone, 7,8-

difluorochroman-4-one. This strategy is divided into two principal stages:

Synthesis of 7,8-Difluorochroman-4-one: Construction of the chromanone core from a

commercially available difluorophenol.

Asymmetric Reductive Amination: Direct, iridium-catalyzed conversion of the ketone to the

target (R)-amine with high enantioselectivity.
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Stage 1: Precursor Synthesis

Stage 2: Chiral Synthesis

Analysis

2,3-Difluorophenol

3-(2,3-Difluorophenoxy)propanenitrile

Michael Addition

7,8-Difluorochroman-4-one

Intramolecular Cyclization

(R)-7,8-Difluorochroman-4-amine

Asymmetric
Reductive Amination

Structural Confirmation (NMR, MS) Enantiomeric Purity (Chiral HPLC)

Catalytic Cycle

7,8-Difluorochroman-4-one Prochiral Imine Intermediate

+ NH₃ source
- H₂O

(R)-7,8-Difluorochroman-4-amine

Enantioselective
Hydride Transfer [Ir(H)₂(L*)]⁺ (Active Catalyst)

[Ir(COD)Cl]₂ + Chiral Ligand (L*)

H₂ Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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